Cas no 22501-82-2 (2-methyl-4H-Pyrazolo[1,5-a]benzimidazole)

• Product Name: 2-methyl-4H-Pyrazolo[1,5-a]benzimidazole
• CAS No: 22501-82-2
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• CID: 277969
• PubChem ID: 89733
• Update Time: 2025-04-19

2-methyl-4H-Pyrazolo[1,5-a]benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4H-Pyrazolo[1,5-a]benzimidazole
• 4H-Pyrazolo[1,5-a]benzimidazole,2-methyl-
• 2-methyl-1H-pyrazolo[1,5-a]benzimidazole
• 2-Methyl-4H-pyrazolo(1,5-a)benzimidazole
• ZOTKUMAGJQDASQ-UHFFFAOYSA-N
• NS00050925
• 2-Methyl-4H-benzo[4,5]imidazo[1,2-b]pyrazole
• 22501-82-2
• DTXSID70945171
• SCHEMBL2564712
• SCHEMBL8798438
• 2-Methylpyrazolo[1,5-a]benzimidazole
• AKOS024385412
• EINECS 245-041-7

• Inchi： 1S/C10H9N3/c1-7-6-10-11-8-4-2-3-5-9(8)13(10)12-7/h2-6,12H,1H3
• InChI Key： IHDHUWAQXNEVPO-UHFFFAOYSA-N
• SMILES： N12C(C=C(C)N1)=NC1C=CC=CC2=1

Computed Properties

• Exact Mass: 171.07977
• Monoisotopic Mass: 171.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.34
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.731
• PSA: 33.09